2-Naphthoic acid, 1-methyl-4-oxo-1,2,3,4-tetrahydro-

• CAS No.: 63979-17-9
• Molecular Formula: C12H12O3
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 1-methyl-4-oxo-2,3-dihydro-1H-naphthalene-2-carboxylic acid
• InChI: InChI=1S/C12H12O3/c1-7-8-4-2-3-5-9(8)11(13)6-10(7)12(14)15/h2-5,7,10H,6H2,1H3,(H,14,15)
• InChI Key: WRZNZBDUIVUZNV-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CC(=O)C2=CC=CC=C12)C(=O)O

Description

1-Methyl-4-oxo-2,3-dihydro-1H-naphthalene-2-carboxylic acid is an organic compound with a complex structure that includes a naphthalene ring system

Preparation Methods

The synthesis of 1-methyl-4-oxo-2,3-dihydro-1H-naphthalene-2-carboxylic acid typically involves organic synthesis reactions. One common method includes the reaction of appropriate naphthalene derivatives under specific conditions to introduce the carboxylic acid and ketone functionalities. Industrial production methods may involve multi-step synthesis processes that ensure high yield and purity of the final product .

Chemical Reactions Analysis

1-Methyl-4-oxo-2,3-dihydro-1H-naphthalene-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to introduce additional oxygen-containing functional groups.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the naphthalene ring. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used in studies related to enzyme interactions and metabolic pathways.

Industry: Used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-methyl-4-oxo-2,3-dihydro-1H-naphthalene-2-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar compounds include other naphthalene derivatives with varying functional groups. For example:

1-Methyl-4-oxo-2,3-dihydro-1H-indene-2-carboxylic acid: Similar structure but with an indene ring instead of naphthalene.

1-Methyl-4-oxo-2,3-dihydro-1H-quinoline-2-carboxylic acid: Contains a quinoline ring, offering different chemical properties and applications